N-(4-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl)-2-phenylbutanamide

• IUPAC Name: N-[4-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl]-2-phenylbutanamide
• InChI: InChI=1S/C22H23N3O/c1-2-19(16-7-4-3-5-8-16)22(26)24-18-12-10-17(11-13-18)20-15-23-21-9-6-14-25(20)21/h3-5,7-8,10-13,15,19H,2,6,9,14H2,1H3,(H,24,26)
• InChI Key: TZTFBQZHBJTCCN-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1=CC=CC=C1)C(=O)NC2=CC=C(C=C2)C3=CN=C4N3CCC4
• Molecular Formula: C22H23N3O
• Molecular Weight: 345.4 g/mol

Description

This compound belongs to a class of molecules known as 6,7-dihydro-5H-pyrrolo[1,2-a]imidazoles. These molecules have been studied for their potential use as inhibitors for WDR5, a chromatin-regulatory scaffold protein overexpressed in various cancers.

Molecular Structure Analysis

The molecular structure of this compound likely involves a 6,7-dihydro-5H-pyrrolo[1,2-a]imidazole core, which is a bicyclic system containing a five-membered ring fused to a seven-membered ring.

Chemical Reactions Analysis

While specific chemical reactions involving this compound are not available, similar compounds in its class have been studied. For example, nitration of 6-substituted 2-chloro-6,7-dihydro-5H-pyrrolo[1,2-a]imidazoles has been used to synthesize corresponding 3-nitro derivatives.

Scientific Research Applications

DNA-Binding Applications

Pyrrole–imidazole (Py–Im) polyamides, related to the imidazole group in the compound of interest, have been studied for their ability to bind to specific DNA sequences, affecting gene expression and potentially serving as molecular probes or therapeutic agents. Enhancements in the design, such as the introduction of aryl groups, have been shown to significantly increase cellular uptake and biological activity, highlighting their utility in gene modulation and therapeutic applications (Meier, Montgomery, & Dervan, 2012).

Antimicrobial Activity

Compounds structurally related to N-(4-(6,7-dihydro-5H-pyrrolo[1,2-a]imidazol-3-yl)phenyl)-2-phenylbutanamide, specifically pyrrolo[1,2-a]imidazole derivatives, have been synthesized and found to exhibit significant antibacterial and antifungal activity. This suggests potential applications in developing new antimicrobial agents (Demchenko et al., 2021).

Mechanism of Action

Compounds in this class have been found to bind to the WIN site within WDR5, a protein involved in chromatin regulation. This suggests that they may act as inhibitors of this protein, potentially making them useful in the treatment of certain cancers.

Safety and Hazards

While specific safety and hazard information for this compound is not available, similar compounds may cause skin irritation, serious eye irritation, and may cause respiratory irritation.

Future Directions

Given the potential of this class of compounds as WDR5 inhibitors, future research could focus on optimizing their potency and selectivity, as well as investigating their efficacy in preclinical and clinical studies.